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Compound of Interest

Compound Name: HP 184

Cat. No.: B1678201

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of stock solutions of HP 184, also known as 1-Hydroxycyclohexyl phenyl ketone or
Irgacure 184. This photoinitiator is widely used in research for UV-induced polymerization,
particularly in the formation of hydrogels for biomedical applications.

Chemical and Physical Properties

HP 184 is a solid, white to off-white crystalline powder. A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of HP 184 (1-Hydroxycyclohexyl phenyl ketone)
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Property Value
Chemical Formula C13H1602
Molecular Weight 204.26 g/mol [1]
Melting Point 47-50 °C[2]
Boiling Point 175 °C at 15 mm Hg
Solubility
in Water Slightly soluble (1108 mg/L at 25°C)[3]

] ) Soluble in acetone, butyl acetate, methanol, and
in Organic Solvents

toluene[3]
in DMSO Soluble
Maximum UV Absorption 244, 280, 330 nm[4]

Experimental Protocols

This section provides a detailed protocol for the preparation of a 5 g/L stock solution of HP 184
in dimethyl sulfoxide (DMSO), a common solvent for biological research applications.

Materials
e HP 184 (1-Hydroxycyclohexyl phenyl ketone) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, light-blocking conical tubes (e.g., amber or wrapped in aluminum foil)
o Calibrated analytical balance

e Spatula

o \ortex mixer

o Pipettes
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e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Stock Solution Preparation Workflow

The following diagram illustrates the workflow for preparing the HP 184 stock solution.
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Caption: Workflow for HP 184 Stock Solution Preparation.

Step-by-Step Protocol

o Preparation and Safety: In a chemical fume hood, put on appropriate personal protective
equipment, including a lab coat, safety goggles, and chemical-resistant gloves.

e Weighing HP 184: Using a calibrated analytical balance, carefully weigh out the desired
amount of HP 184 powder. For a 5 g/L stock solution, this would be 5 mg for a final volume
of 1 mL, or 50 mg for 10 mL.
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 Dissolution: Transfer the weighed HP 184 powder into a sterile, light-blocking conical tube.
Add the calculated volume of anhydrous DMSO to the tube.

e Mixing: Tightly cap the tube and vortex the solution until the HP 184 powder is completely
dissolved. The solution should be clear and free of any particulate matter.

» Storage: Store the stock solution at room temperature in the dark.[5] A 5 g/L stock solution of
HP 184 in DMSO has been shown to be stable for up to 2 months under these conditions.[5]

Application in Hydrogel Formation

HP 184 is a widely used photoinitiator for the polymerization of hydrogels in biomedical
research. The prepared stock solution can be diluted into a precursor solution containing a
polymerizable monomer (e.g., polyethylene glycol diacrylate, PEGDA). Upon exposure to UV
light, HP 184 generates free radicals that initiate the crosslinking of the monomers, leading to
the formation of a hydrogel.

The following diagram illustrates the signaling pathway of UV-induced polymerization using HP
184.
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Caption: UV-Induced Hydrogel Polymerization Pathway.

A typical final concentration of HP 184 in the precursor solution for hydrogel formation ranges
from 1% to 5% (w/v).[6]

Safety and Handling

HP 184 should be handled with care in a well-ventilated area, preferably a chemical fume hood.
[7] It is important to avoid contact with skin and eyes, and to prevent the formation of dust and
aerosols.[7]

Table 2: Safety and Handling Precautions for HP 184
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Precaution Recommendation

) ) Wear safety goggles with side-shields,
Personal Protective Equipment ) )
chemical-resistant gloves, and a lab coat.[7][8]

Use in a well-ventilated area. Avoid creating

Handling

dust.[7]

Store in a tightly closed container in a cool, dry,
Storage (Solid) and well-ventilated place, protected from light.[4]

[9]

A5 g/L solution in DMSO is stable for up to 2
Storage (Stock Solution) months when stored at room temperature in the

dark.[5]

In case of Contact

Immediately flush with plenty of water for at

Eyes . : .
least 15 minutes and seek medical attention.[10]
Skin Wash off with soap and plenty of water.[9]
_ Dispose of waste in accordance with local,
Disposal

state, and federal regulations.

Disclaimer: This information is intended for research use only. Always refer to the Safety Data
Sheet (SDS) provided by the manufacturer for complete and up-to-date safety information. The
user is solely responsible for the safe handling and use of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States
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